Methyl 2-(isopropylamino)propionate

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: methyl 2-(propan-2-ylamino)propanoate
• InChI: InChI=1S/C7H15NO2/c1-5(2)8-6(3)7(9)10-4/h5-6,8H,1-4H3
• InChI Key: LSZJHXHDMLYQFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C(=O)OC

Description

Methyl 2-(isopropylamino)propionate is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-bromopropionate (10.0 g, 59.9 mmol) was dissolved in acetonitrile (200 mL) followed by addition of isopropylamine (15.3 mL, 180 mmol), potassium carbonate (24.8 g, l80 mmol) and benzyltriethylammonium chloride (1.36 g, 5.99 mmol), and then the mixture was stirred at 70° C. for 17 hours. Water was added to the reaction mixture, and then the mixture was extracted with ethyl acetate. The organic layer was washed with a saturated saline solution, and then dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and methyl 2-(isopropylamino)propionate (6.70 g; yield 77%) was thus obtained.